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Compound of Interest

Compound Name: 7-Demethyl Ivabradine

CAS No.: 304462-60-0

Cat. No.: B601733

Get Quote

Introduction
7-Demethyl Ivabradine is a significant metabolite and impurity of Ivabradine, a heart rate-

lowering agent used in the treatment of stable angina pectoris.[1] The rigorous characterization

of such related substances is a cornerstone of drug development and quality control, ensuring

the safety and efficacy of the final pharmaceutical product. This technical guide provides an in-

depth exploration of the key spectroscopic techniques—Nuclear Magnetic Resonance (NMR)

and Mass Spectrometry (MS)—as they apply to the structural elucidation of 7-Demethyl
Ivabradine.

This document is designed for researchers, scientists, and drug development professionals,

offering not just data, but a field-proven perspective on experimental design, data

interpretation, and the underlying scientific principles.

Chemical Identity
Systematic Name: (S)-3-(3-(((3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methyl)

(methyl)amino)propyl)-7-hydroxy-8-methoxy-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one[1]

[2]
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Molecular Formula: C₂₆H₃₄N₂O₅[2]

Molecular Weight: 454.6 g/mol [2]

Below is a diagram illustrating the chemical structure of 7-Demethyl Ivabradine, highlighting

the key functional groups amenable to spectroscopic analysis.
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Caption: Chemical Structure of 7-Demethyl Ivabradine.

Part 1: Mass Spectrometry (MS) Analysis
Mass spectrometry is an indispensable tool for confirming the molecular weight and exploring

the fragmentation patterns of pharmaceutical compounds, providing robust evidence for

structural confirmation.

Experimental Protocol: LC-MS/MS Analysis
The following protocol outlines a reliable method for the analysis of 7-Demethyl Ivabradine
using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To confirm the molecular weight and obtain product ion spectra for structural

elucidation.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF) with an Electrospray

Ionization (ESI) source

Reagents and Materials:

7-Demethyl Ivabradine reference standard
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HPLC-grade acetonitrile and methanol

Formic acid (LC-MS grade)

Ultrapure water

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 100 x 4.6 mm, 5 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A typical starting condition would be 95% A, ramped to 95% B over several

minutes to ensure elution and separation from related impurities.

Flow Rate: 0.6 mL/min

Injection Volume: 5 µL

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Mode: Full scan (MS1) to identify the precursor ion, followed by product ion scan

(MS2) of the selected precursor.

Precursor Ion (m/z): 455.3 [M+H]⁺

Collision Energy: Ramped or set at various energies (e.g., 20-40 eV) to induce

fragmentation.

Gas Temperatures & Flows: Optimized for the specific instrument, e.g., drying gas at 325°C.

Data Interpretation: Predicted Fragmentation Pathway
Based on the structure of 7-Demethyl Ivabradine and fragmentation data from structurally

similar compounds like N-Desmethyl Ivabradine, we can predict a logical fragmentation
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pathway. The positive ion mode will protonate the tertiary amine, forming the [M+H]⁺ ion at m/z

455.3.

The following diagram illustrates the anticipated fragmentation workflow.

7-Demethyl Ivabradine
[M+H]⁺ = 455.3

Fragment A
m/z = 177.1Cleavage of C-N bond

Fragment B
m/z = 279.2

Cleavage of propyl chain

Click to download full resolution via product page

Caption: Predicted MS/MS Fragmentation Workflow.

Expert Insights: The most probable and commonly observed fragmentation in Ivabradine and

its metabolites involves the cleavage of the bond between the propyl chain and the nitrogen

atom of the benzazepine ring. This leads to the formation of a stable, resonance-delocalized

fragment containing the bicyclic ether moiety.

Precursor Ion: The protonated molecule [C₂₆H₃₄N₂O₅ + H]⁺ is expected at m/z 455.3.

Key Product Ion (Fragment A): A prominent fragment is anticipated at m/z 177.1. This

corresponds to the protonated (S)-((3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methyl)

(methyl)amine portion of the molecule. This is a characteristic fragment for Ivabradine and its

related compounds.

Complementary Fragment (Fragment B): Cleavage can also result in a fragment at m/z

279.2, representing the 7-hydroxy-8-methoxy-benzazepinone ring with the attached propyl

chain.

Summary of Mass Spectrometry Data
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Ion Type Predicted m/z Identity

Precursor Ion [M+H]⁺ 455.3
Protonated 7-Demethyl

Ivabradine

Product Ion 177.1 Bicyclic ether amine fragment

Product Ion 279.2
Benzazepinone propyl

fragment

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy provides the most detailed information about the carbon-hydrogen

framework of a molecule, allowing for unambiguous structure determination.

Note on Data Availability: As of the time of this writing, specific, publicly available experimental

¹H and ¹³C NMR data for 7-Demethyl Ivabradine is limited. The following data is a

scientifically-grounded prediction based on the known spectra of Ivabradine and the expected

electronic effects of the 7-OH substitution.

Experimental Protocol: NMR Data Acquisition
Objective: To acquire high-resolution ¹H and ¹³C NMR spectra, along with 2D correlation

spectra (e.g., COSY, HSQC) to assign all proton and carbon signals.

Instrumentation:

NMR Spectrometer (400 MHz or higher for better resolution)

Sample Preparation:

Dissolve ~5-10 mg of 7-Demethyl Ivabradine in ~0.6 mL of a suitable deuterated solvent

(e.g., CDCl₃ or DMSO-d₆).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube.
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Acquisition Parameters:

¹H NMR:

Pulse Program: Standard single pulse (zg30)

Spectral Width: ~16 ppm

Number of Scans: 16-64 (depending on concentration)

¹³C NMR:

Pulse Program: Proton-decoupled (zgpg30)

Spectral Width: ~220 ppm

Number of Scans: 1024 or more

2D NMR (COSY, HSQC): Utilize standard library pulse programs and optimize parameters

according to the specific instrument and sample.

Predicted ¹H NMR Spectrum and Interpretation
The demethylation at the 7-position introduces a phenolic hydroxyl group, which will

significantly influence the chemical shifts of the nearby aromatic protons compared to the

parent Ivabradine.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~9.0-10.0 br s 1H Ar-OH

Phenolic proton,

broad signal,

exchangeable

with D₂O.

~6.8-7.0 m 2H Ar-H

Aromatic protons

on the

benzazepine

ring. Shifted

upfield due to the

-OH group.

~6.6-6.7 m 2H Ar-H

Aromatic protons

on the bicyclic

ether ring.

~3.85 s 3H -OCH₃
Methoxy group at

C8.

~3.80 s 3H -OCH₃

Methoxy group

on the bicyclic

ring.

~3.75 s 3H -OCH₃

Methoxy group

on the bicyclic

ring.

~3.0-3.5 m ~8H -N-CH₂-, -CH₂-N

Protons on the

propyl chain and

adjacent to the

nitrogens.

~2.8 m 2H Ar-CH₂-

Benzylic protons

on the

benzazepine

ring.
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~2.3 s 3H N-CH₃ N-methyl group.

~1.8-2.0 m 2H -CH₂-

Central

methylene of the

propyl chain.

Predicted ¹³C NMR Spectrum and Interpretation
The carbon spectrum will reflect the C-O bond of the new hydroxyl group and the associated

changes in the aromatic region.

Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~170-175 C=O Carbonyl carbon of the lactam.

~145-155 Ar-C

Aromatic carbons attached to

oxygen (C7, C8, and on the

bicyclic ring).

~110-135 Ar-C Other aromatic carbons.

~55-60 -OCH₃ Methoxy carbons.

~40-55 -N-CH₂-, CH₂-N
Aliphatic carbons adjacent to

nitrogen.

~42 N-CH₃ N-methyl carbon.

~25-35 -CH₂-
Aliphatic carbons in the rings

and propyl chain.

Conclusion
The structural elucidation of 7-Demethyl Ivabradine relies on the synergistic application of

mass spectrometry and NMR spectroscopy. MS provides definitive molecular weight

information and key fragmentation clues, while NMR offers a detailed map of the proton and

carbon skeleton. The protocols and predicted data presented in this guide offer a robust

framework for researchers engaged in the analysis of Ivabradine and its metabolites,
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underscoring the importance of rigorous spectroscopic characterization in modern drug

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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